Cas no 132554-23-5 (3-(3-Methylpyridin-2-yl)propanenitrile)

3-(3-Methylpyridin-2-yl)propanenitrile structure

132554-23-5 structure

Product Name:3-(3-Methylpyridin-2-yl)propanenitrile

CAS No:132554-23-5

MF:C₉H₁₀N₂

MW:146.189101696014

MDL:MFCD18816574

CID:1019868

PubChem ID:14687221

Update Time:2023-08-02

3-(3-Methylpyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinepropanenitrile,3-methyl-(9CI)
- 3-(3-methylpyridin-2-yl)propanenitrile
- Z2235409398
- 3-(3-Methylpyridin-2-yl)propanenitrile
- MDL： MFCD18816574
- Inchi： 1S/C9H10N2/c1-8-4-3-7-11-9(8)5-2-6-10/h3-4,7H,2,5H2,1H3
- InChI Key： LCSZUKGRJKOXRC-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C)C=1CCC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 156
Topological Polar Surface Area: 36.7

3-(3-Methylpyridin-2-yl)propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M324888-10mg	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5		10mg	$ 70.00	2022-06-04
TRC	M324888-50mg	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5		50mg	$ 230.00	2022-06-04
TRC	M324888-100mg	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5		100mg	$ 340.00	2022-06-04
Enamine	EN300-218265-0.05g	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5	95%	0.05g	$101.0	2023-09-16
Enamine	EN300-218265-0.1g	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5	95%	0.1g	$152.0	2023-09-16
Enamine	EN300-218265-0.25g	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5	95%	0.25g	$216.0	2023-09-16
Enamine	EN300-218265-0.5g	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5	95%	0.5g	$407.0	2023-09-16
Enamine	EN300-218265-1.0g	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5	95%	1g	$528.0	2023-05-03
Enamine	EN300-218265-2.5g	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5	95%	2.5g	$1034.0	2023-09-16
Enamine	EN300-218265-5.0g	3-(3-methylpyridin-2-yl)propanenitrile	132554-23-5	95%	5g	$1530.0	2023-05-03

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3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

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